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Cat. No.: B1163188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Senecionine N-oxide is a naturally occurring pyrrolizidine alkaloid (PA) found predominantly in

plants of the Asteraceae, Boraginaceae, and Fabaceae families. As the N-oxide form of the

hepatotoxic tertiary amine senecionine, it is considered a pro-toxin. While generally less toxic in

its original state, senecionine N-oxide can be converted to its toxic counterpart in the gut of

herbivores, including humans, posing a significant health risk.[1][2] This technical guide

provides an in-depth overview of the natural occurrence of senecionine N-oxide, its

biosynthesis, and the analytical methods for its detection and quantification. The information is

tailored for researchers, scientists, and drug development professionals investigating the

pharmacological and toxicological properties of this compound.

Natural Occurrence and Quantitative Data
Senecionine N-oxide is synthesized in the roots of producing plants and subsequently

transported to other plant parts, with the highest concentrations often found in the flowers and

shoot apices.[1] Its presence has been documented in numerous plant genera, including

Senecio, Jacobaea, Crotalaria, Symphytum, and Petasites.[3] The concentration of

senecionine N-oxide can vary significantly depending on the plant species, developmental

stage, and environmental conditions.[4] The following table summarizes quantitative data on

the occurrence of senecionine and its N-oxide in various plant species.
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Plant
Species

Plant Part Analyte
Concentrati
on

Analytical
Method

Reference

Senecio

vulgaris
Whole Plant

Senecionine

N-oxide

Up to 2297.2

µg/g dry

matter

LC-MS/MS [4]

Senecio

inaequidens
Whole Plant

Senecionine

(free base +

N-oxide)

0.81% of total

PAs
Not specified [5]

Jacobaea

vulgaris

(Senecio

jacobaea)

Whole Plant
Senecionine

N-oxide

Constituent of

total PAs
LC-MS/MS [6]

Crotalaria

incana
Seeds

Integerrimine

(isomer of

senecionine)

Main PA GC-MS [7]

Crotalaria

juncea
Seeds Senecionine Detected

HPLC-

ESI/MS
[8]

Symphytum

officinale

(Comfrey)

Roots

Pyrrolizidine

Alkaloids

(total)

0.14-0.83% Various [9]

Petasites

hybridus

(Butterbur)

Rhizomes Senecionine
<2 ppm to

150 ppm
Not specified [10]

Biosynthesis of Senecionine N-oxide in Plants
The biosynthesis of senecionine N-oxide is a complex process that begins with amino acids.

The core structure, a necine base, is derived from L-arginine or L-ornithine.[11] The key

enzyme in this pathway is homospermidine synthase (HSS), which catalyzes the formation of

homospermidine from putrescine and spermidine.[1] The necine base then undergoes a series

of modifications, including oxidation, cyclization, desaturation, and hydroxylation, to form

retronecine. The dicarboxylic acid moiety, senecic acid, is derived from two molecules of L-
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isoleucine.[1] Finally, retronecine is esterified with senecic acid to form senecionine, which is

then oxidized to senecionine N-oxide.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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